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Compound of Interest

Compound Name: 6,7-Dichloro-2-methyl-4-quinolinol

CAS No.: 948294-27-7

Cat. No.: B12622445

Get Quote

Part 1: Executive Summary
6,7-Dichloro-2-methyl-4-quinolinol (often referred to in its tautomeric form as 6,7-dichloro-2-

methyl-4(1H)-quinolone) is a critical heterocyclic intermediate used in the synthesis of

advanced antimalarials, quinolone antibiotics, and high-performance agrochemicals.

Despite its structural simplicity, the solubility profile of this compound is complex, governed by a

stable crystal lattice and keto-enol tautomerism. Publicly available experimental solubility

datasets for this specific di-chloro analog are sparse.[1] This guide bridges that gap by

synthesizing physicochemical principles from structural analogs (e.g., 2-methyl-4-quinolinol)

and providing a validated experimental framework for generating precise solubility data.

Key Insight: The compound exists predominantly as the 4-quinolone tautomer in the solid state.

This results in strong intermolecular hydrogen bonding (dimerization), leading to high melting

points (>250°C) and poor solubility in common non-polar solvents.

Part 2: Physicochemical Profile & Solubility
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The solubility behavior is dictated by the equilibrium between the enol (quinolinol) and keto

(quinolone) forms. In the solid state and polar solvents, the keto form dominates.

Chemical Name: 6,7-Dichloro-2-methylquinolin-4-ol / 6,7-Dichloro-2-methyl-4(1H)-quinolone

Molecular Formula: C₁₀H₇Cl₂NO

Molecular Weight: 228.07 g/mol

Predicted LogP: ~2.5 – 3.0 (Increased lipophilicity vs. 2-methyl-4-quinolinol due to di-chloro

substitution).

Melting Point: >280°C (Decomposition is common before melting).

Solubility Landscape (Qualitative & Semi-Quantitative)
Based on structural analogs (2-methyl-4-quinolinol, 4,7-dichloroquinoline) and thermodynamic

principles.
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Solvent Class
Representative
Solvents

Solubility Behavior Mechanistic Insight

Polar Aprotic DMSO, DMF, NMP High (>50 mg/mL)

Best for stock

solutions. Dipolar

aprotic solvents

disrupt the

intermolecular H-bond

dimers of the

quinolone core.

Polar Protic
Methanol, Ethanol,

IPA

Moderate (Hot) / Low

(Cold)

Solubility is

temperature-

dependent. Useful for

recrystallization (e.g.,

hot ethanol).

Acidic Aqueous 0.1 M HCl, Acetic Acid High

Protonation of the

carbonyl

oxygen/nitrogen forms

a soluble cation (

).

Basic Aqueous 0.1 M NaOH High

Deprotonation of the

N-H (or O-H) forms a

soluble anion (

).

Neutral Aqueous Water (pH 7)
Very Low (<0.1

mg/mL)

The neutral species

aggregates due to

hydrophobic stacking

and H-bonding.

Non-Polar
Hexane, Toluene,

Ether
Insoluble

Lack of H-bonding

capability prevents

solvation of the polar

quinolone core.
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Part 3: Thermodynamic Modeling Framework
To extrapolate limited experimental data, researchers should employ thermodynamic models.

The Apelblat Equation is the industry standard for correlating the solubility of quinolone

derivatives.

The Modified Apelblat Equation:

Where:

= Mole fraction solubility

= Absolute temperature (Kelvin)

= Empirical model parameters derived from regression analysis.

Thermodynamic Parameters of Dissolution: Using the van't Hoff analysis, the enthalpy (

) and entropy (

) of solution can be derived:

Expectation: Dissolution in ethanol/water is typically endothermic (

), meaning solubility increases significantly with temperature.

Part 4: Validated Experimental Protocol
Since exact literature values are rare, the following protocol is the "Gold Standard" for

generating regulatory-grade solubility data for this compound.

Methodology: Equilibrium Shake-Flask (HPLC-UV)
Objective: Determine thermodynamic solubility at

to

.

Step-by-Step Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12622445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Add excess solid 6,7-dichloro-2-methyl-4-quinolinol to 10 mL of the target solvent (e.g.,

Ethanol, Water, DMSO) in a borosilicate glass vial.

Critical: Ensure a visible solid phase remains at the bottom to guarantee saturation.

Equilibration:

Place vials in a temperature-controlled orbital shaker.

Settings: 200 RPM, Temperature

C.

Duration: 72 hours. (Quinolones have high lattice energy and equilibrate slowly).

Sampling & Filtration:

Allow solids to sediment for 1 hour (stop shaking).

Withdraw supernatant using a pre-heated glass syringe (to prevent precipitation in the

needle).

Filter through a 0.45 µm PTFE filter (Hydrophilic PTFE for aqueous, Hydrophobic for

organic).

Note: Discard the first 1 mL of filtrate to account for filter adsorption.

Quantification (HPLC-UV):

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [60:40 v/v].

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (aromatic core) and 320 nm (conjugated system).
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Injection Volume: 10 µL.

Part 5: Visualization & Logic
Solubility & Tautomerism Logic Flow
The following diagram illustrates the structural logic dictating the solubility profile.

6,7-Dichloro-2-methyl-4-quinolinol
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Caption: Mechanistic pathway showing how tautomerism and dimerization drive the solubility

profile of 6,7-dichloro-2-methyl-4-quinolinol.

Part 6: Applications in Process Chemistry
Recrystallization:

Recommended Solvent:DMF/Ethanol (1:4) or Acetic Acid.

Protocol: Dissolve crude material in minimum hot DMF (100°C), then slowly add Ethanol

as an anti-solvent while cooling. This yields high-purity needles.

Conrad-Limpach Synthesis Isolation:

The reaction is typically performed in Dowtherm A (250°C).[2]

Upon cooling to 25°C, the product precipitates (due to insolubility in the non-polar

Dowtherm matrix).

Wash: Use Petroleum Ether or Hexane to remove residual Dowtherm. The product

remains solid (insoluble).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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